Cas no 24892-55-5 (octane-3,5-diol)

• Product Name: octane-3,5-diol
• CAS No: 24892-55-5
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 1419883
• PubChem ID: 9812809
• Update Time: 2025-04-20

octane-3,5-diol Chemical and Physical Properties

Names and Identifiers

• octane-3,5-diol
• 3,5-Octanediol
• LogP
• Ethyl-1,3-hexanediol
• SCHEMBL431429
• 24892-55-5

• Inchi： 1S/C8H18O2/c1-3-5-8(10)6-7(9)4-2/h7-10H,3-6H2,1-2H3
• InChI Key： WYNVIVRXHYGNRT-UHFFFAOYSA-N
• SMILES： OC(CCC)CC(CC)O

Computed Properties

• Exact Mass: 146.13074
• Monoisotopic Mass: 146.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols